Cas no 13538-60-8 (3-Bromophenyl Methylcarbamate)

• Product Name: 3-Bromophenyl Methylcarbamate
• CAS No: 13538-60-8
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 171066
• PubChem ID: 83566
• Update Time: 2025-04-19

3-Bromophenyl Methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-bromo-,1-(N-methylcarbamate)
• 3-Bromophenol methylcarbamate
• 3-Bromophenyl methylcarbamate
• Phenol, 3-bromo-, methylcarbamate
• SCHEMBL1400936
• 13538-60-8
• DTXSID60879355
• N-METHYL-3-BROMOPHENYLCARBAMATE
• (3-bromophenyl) N-methylcarbamate
• CHEMBL3249286
• 3-Bromophenyl Methylcarbamate

• Inchi： 1S/C8H8BrNO2/c1-10-8(11)12-7-4-2-3-6(9)5-7/h2-5H,1H3,(H,10,11)
• InChI Key： OBHYWLDQVOJAMW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC(NC)=O

Computed Properties

• Exact Mass: 228.97384
• Monoisotopic Mass: 228.973841
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.512
• Boiling Point: 273.8°C at 760 mmHg
• Flash Point: 119.4°C
• Refractive Index: 1.555
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl methylcarbamates